Cas no 804563-70-0 ((1S,2R)-1-Cyano-2-methylcyclohexyl 4-bromobenzoate)

• Product name: (1S,2R)-1-Cyano-2-methylcyclohexyl 4-bromobenzoate
• CAS No: 804563-70-0
• MF: C₁₅H₁₆NO₂Br
• MW: 322.197
• CID: 2851673
• PubChem ID: 71407537

(1S,2R)-1-Cyano-2-methylcyclohexyl 4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• 804563-70-0
• DTXSID20828102
• DTXCID10778844
• (1S,2R)-1-Cyano-2-methylcyclohexyl 4-bromobenzoate

• Inchi： InChI=1S/C15H16BrNO2/c1-11-4-2-3-9-15(11,10-17)19-14(18)12-5-7-13(16)8-6-12/h5-8,11H,2-4,9H2,1H3/t11-,15-/m1/s1
• InChI Key： NEIWJQUNUPEMTH-IAQYHMDHSA-N

Computed Properties

• Exact Mass: 321.03644Da
• Monoisotopic Mass: 321.03644Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 50.1Ų